Cas no 1506261-08-0 (1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine)

• Product Name: 1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine
• CAS No: 1506261-08-0
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• CID: 5898501
• PubChem ID: 83737663
• Update Time: 2025-10-31

1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine
• EN300-1911862
• 1506261-08-0

• Inchi： 1S/C10H13BrClN/c1-10(2,13)6-7-3-4-8(11)9(12)5-7/h3-5H,6,13H2,1-2H3
• InChI Key： SQPBTBMIBSYBOH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)CC(C)(C)N

Computed Properties

• Exact Mass: 260.99199g/mol
• Monoisotopic Mass: 260.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine

Introduction to 1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine (CAS No. 1506261-08-0)

1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine, with the CAS number 1506261-08-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound is characterized by its unique structural features, including a brominated and chlorinated aromatic ring and a substituted amine group, which contribute to its diverse chemical and biological properties.

The chemical structure of 1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine consists of a 4-bromo-3-chlorophenyl moiety attached to a 2-methylpropan-2-amine group. The presence of the bromine and chlorine atoms on the phenyl ring imparts significant electronic and steric effects, which can influence the compound's reactivity and binding affinity to various biological targets. The methyl-substituted propan-2-amine group further enhances the compound's lipophilicity, making it an attractive candidate for drug design and optimization.

In the realm of medicinal chemistry, 1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have focused on its interactions with specific receptors and enzymes, particularly those involved in neurodegenerative diseases, cancer, and inflammatory disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits selective binding to certain G protein-coupled receptors (GPCRs), which are key targets for a wide range of therapeutic interventions.

The synthetic route for 1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine typically involves multi-step processes, including bromination, chlorination, and alkylation reactions. These synthetic methods have been optimized to achieve high yields and purity levels, making the compound readily available for further investigation and application. The ability to synthesize this compound efficiently is crucial for advancing its use in preclinical studies and eventual clinical trials.

In preclinical studies, 1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine has demonstrated promising pharmacological properties. It has shown potent activity against various cancer cell lines, particularly those resistant to conventional therapies. Additionally, the compound has exhibited anti-inflammatory effects by modulating key signaling pathways involved in inflammation. These findings suggest that 1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine could be a valuable tool in developing new treatments for cancer and inflammatory diseases.

The safety profile of 1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine is another critical aspect of its evaluation. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

Beyond its direct therapeutic applications, 1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine has also been used as a building block in combinatorial chemistry approaches. By modifying different functional groups on the molecule, researchers can generate a library of analogs with varying biological activities. This combinatorial approach has led to the discovery of several novel compounds with improved pharmacological profiles and reduced toxicity.

In conclusion, 1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine (CAS No. 1506261-08-0) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological properties make it an attractive candidate for further investigation as a lead compound in drug discovery programs. Ongoing research continues to uncover new applications and optimize its use in various therapeutic areas, highlighting its importance in the field of medicinal chemistry.